Cas no 81700-70-1 (Carbamic fluoride, phenyl[(trichloromethyl)thio]-)

• Product name: Carbamic fluoride, phenyl[(trichloromethyl)thio]-
• CAS No: 81700-70-1
• MF: C₈H₅Cl₃FNOS
• MW: 288.553801298141
• CID: 703391
• PubChem ID: 13055492

Carbamic fluoride, phenyl[(trichloromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Carbamic fluoride, phenyl[(trichloromethyl)thio]-
• 81700-70-1
• Phenyl[(trichloromethyl)sulfanyl]carbamyl fluoride
• DTXSID40516615
• SCHEMBL11489021

• Inchi： InChI=1S/C8H5Cl3FNOS/c9-8(10,11)15-13(7(12)14)6-4-2-1-3-5-6/h1-5H
• InChI Key： WFVPOBPXLDBHDD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N(C(=O)F)SC(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 286.914146g/mol
• Monoisotopic Mass: 286.914146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų
• XLogP3: 4.2